Cas no 790227-45-1 (3-AMINO-3-(3,5-DIFLUOROPHENYL)PROPAN-1-OL)

• Product Name: 3-AMINO-3-(3,5-DIFLUOROPHENYL)PROPAN-1-OL
• CAS No: 790227-45-1
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 5580618
• PubChem ID: 58548877
• Update Time: 2023-08-10

3-AMINO-3-(3,5-DIFLUOROPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(3,5-DIFLUOROPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-3,5-difluoro-
• AKOS017518049
• 790227-45-1
• SCHEMBL7939350
• EN300-1858916

• Inchi： 1S/C9H11F2NO/c10-7-3-6(4-8(11)5-7)9(12)1-2-13/h3-5,9,13H,1-2,12H2
• InChI Key： WKDMRUUZXPTMAO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(CCO)N)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 293.8±35.0 °C(Predicted)
• pka: 14.83±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes